[2-(4-Methyl-piperidin-1-yl)-2-oxo-ethylsulfanyl]-acetic acid

• IUPAC Name: 2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanylacetic acid
• InChI: InChI=1S/C10H17NO3S/c1-8-2-4-11(5-3-8)9(12)6-15-7-10(13)14/h8H,2-7H2,1H3,(H,13,14)
• InChI Key: PYMSAOVFQJDATH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSCC(=O)O
• Molecular Formula: C10H17NO3S
• DSSTOX Substance ID: DTXSID60356358
• Molecular Weight: 231.31 g/mol
• Solubility: >34.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 436087-11-5

Description

[2-(4-Methyl-piperidin-1-yl)-2-oxo-ethylsulfanyl]-acetic acid is a useful research compound. Its molecular formula is C10H17NO3S and its molecular weight is 231.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as >34.7 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticarcinogenicity and Toxicity

Organotin(IV) complexes, which include compounds with acetic acid moieties, have been highlighted for their anticarcinogenicity and toxicity. The cytotoxic activity of these complexes is primarily influenced by the coordination positions at Sn and the stability of ligand–Sn bonds. The lipophilicity of the organotin moiety is critical for the antitumor activity and cytotoxicity of these complexes. It is noteworthy that the major role in biological activity is attributed to the alkyl/aryl groups attached to the tin atom, while ligands play a secondary role (Ali, Shahzadi, & Imtiaz-ud-Din, 2018).

Cell Death Induction in Yeasts

Acetic acid has been recognized as a critical molecule in the yeast research field, especially for its role in the induction of cell death. Studies have delved into the molecular events involved in acetic acid-induced cell death, revealing a complex cascade of events that lead to cellular and structural alterations. These findings have significant implications for biotechnology and biomedicine, highlighting modulable targets for improving biomedical strategies and developing more robust yeast strains for industrial applications (Chaves et al., 2021).

Chemical Communication in Honeybees

The complex social organization of honeybees is mediated through pheromones, with components such as acetic acid derivatives playing a role in this chemical communication. These compounds are involved in various behaviors and physiological processes, such as attracting worker bees to the queen, inhibiting ovary development of worker bees, and modulating the feeding behavior of worker bees (Trhlin & Rajchard, 2018).